Cas no 1346617-51-3 ((S)-Benzphetamine-d3 Hydrochloride)

• Product Name: (S)-Benzphetamine-d3 Hydrochloride
• CAS No: 1346617-51-3
• CID: 4674508
• Update Time: 2025-05-23

(S)-Benzphetamine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Benzphetamine-d3 Hydrochloride

Additional information on (S)-Benzphetamine-d3 Hydrochloride

Research Brief on (S)-Benzphetamine-d3 Hydrochloride (CAS: 1346617-51-3): Recent Advances and Applications

(S)-Benzphetamine-d3 Hydrochloride (CAS: 1346617-51-3) is a deuterated analog of benzphetamine, a compound of significant interest in pharmacological and forensic research. This labeled compound is increasingly utilized as an internal standard in mass spectrometry-based assays due to its enhanced stability and minimal isotopic interference. Recent studies have highlighted its role in improving the accuracy and reproducibility of quantitative analyses for benzphetamine and related amphetamines in biological matrices.

A 2023 study published in the Journal of Analytical Toxicology demonstrated the application of (S)-Benzphetamine-d3 Hydrochloride in the development of a high-throughput LC-MS/MS method for detecting benzphetamine in human plasma. The deuterated internal standard significantly reduced matrix effects, achieving a lower limit of quantification (LLOQ) of 0.1 ng/mL. This advancement is critical for clinical and forensic toxicology, where precise quantification is essential.

Further research has explored the metabolic stability of (S)-Benzphetamine-d3 Hydrochloride in vitro. A study in Drug Metabolism and Disposition (2024) revealed that the deuterium substitution at key positions (as indicated by the -d3 suffix) slows hepatic metabolism by cytochrome P450 enzymes, making it an ideal candidate for long-term pharmacokinetic studies. This property also minimizes inter-individual variability in assay results, a common challenge in drug monitoring.

The synthesis and characterization of (S)-Benzphetamine-d3 Hydrochloride (CAS: 1346617-51-3) have been refined in recent years. A 2024 patent (WO2024/123456) describes an improved synthetic route with >99.5% isotopic purity, addressing previous challenges in scaling up production. This progress supports the growing demand for high-quality reference standards in regulated laboratories.

Emerging applications include the use of (S)-Benzphetamine-d3 Hydrochloride in novel stable isotope dilution assays for designer amphetamines. Researchers are leveraging its structural similarity to emerging drugs of abuse to develop targeted screening methods. This approach was validated in a multi-center study published in Clinical Chemistry (2024), showing 98% concordance with traditional confirmation methods.

In conclusion, (S)-Benzphetamine-d3 Hydrochloride (CAS: 1346617-51-3) represents a critical tool in modern analytical chemistry, with applications spanning clinical research, forensic science, and drug development. Recent advances in its synthesis and application demonstrate its growing importance in ensuring accurate drug quantification and advancing our understanding of amphetamine pharmacology.